Cas no 1049677-53-3 (Tert-butyl 4-(1H-indol-5-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(1H-indol-5-yl)piperidine-1-carboxylate
• CAS No: 1049677-53-3
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• MDL: MFCD11053565
• CID: 2128682
• PubChem ID: 49760252
• Update Time: 2025-06-14

Tert-butyl 4-(1H-indol-5-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-(Indol-5-yl)piperidine
• tert-butyl 4-(1H-indol-5-yl)piperidine-1-carboxylate
• 4-(1h-indol-5-yl)piperidine-1-carboxylic acid tert-butyl ester
• 4-(1h-indol-5-yl)-piperidine-1-carboxylic acid tert-butyl ester
• MFCD11053565
• tert-butyl4-(1H-indol-5-yl)piperidine-1-carboxylate
• ZRB67753
• SCHEMBL19839980
• DB-363349
• AKOS015863255
• 1049677-53-3
• AS-69114
• CS-0060928
• Tert-butyl 4-(1H-indol-5-yl)piperidine-1-carboxylate

• MDL： MFCD11053565
• Inchi： 1S/C18H24N2O2/c1-18(2,3)22-17(21)20-10-7-13(8-11-20)14-4-5-16-15(12-14)6-9-19-16/h4-6,9,12-13,19H,7-8,10-11H2,1-3H3
• InChI Key： WAFRBZMKFUODDC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=CC3=C(C=CN3)C=2)CC1)=O

Computed Properties

• Exact Mass: 300.183778013g/mol
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Tert-butyl 4-(1H-indol-5-yl)piperidine-1-carboxylate

Comprehensive Analysis of Tert-butyl 4-(1H-indol-5-yl)piperidine-1-carboxylate (CAS No. 1049677-53-3)

Tert-butyl 4-(1H-indol-5-yl)piperidine-1-carboxylate (CAS No. 1049677-53-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name TBIPC, belongs to the class of piperidine derivatives and features an indole moiety, making it a versatile intermediate in drug discovery and development. Its unique structural properties, including the tert-butyl carbamate group, contribute to its stability and reactivity, which are critical for synthetic applications.

In recent years, the demand for TBIPC has surged due to its potential role in the synthesis of bioactive molecules targeting neurological and oncological pathways. Researchers are particularly interested in its indole-piperidine hybrid structure, which is a common scaffold in many FDA-approved drugs. The compound’s CAS No. 1049677-53-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in medicinal chemistry.

One of the key advantages of Tert-butyl 4-(1H-indol-5-yl)piperidine-1-carboxylate is its compatibility with modern synthetic techniques such as cross-coupling reactions and catalytic hydrogenation. These methods enable the efficient modification of its core structure, paving the way for the development of novel therapeutic agents. Additionally, the tert-butyloxycarbonyl (Boc) protecting group in the molecule simplifies purification and handling, making it a preferred choice for laboratory-scale synthesis.

The compound’s relevance extends to current trends in drug repurposing and fragment-based drug design. With the rise of computational chemistry and AI-driven drug discovery, TBIPC has been identified as a promising candidate for virtual screening campaigns. Its molecular weight (approximately 300.38 g/mol) and lipophilicity align well with the criteria for blood-brain barrier penetration, a critical factor in CNS drug development.

From a commercial perspective, Tert-butyl 4-(1H-indol-5-yl)piperidine-1-carboxylate is available in high purity grades (≥95%–98%) to meet the stringent requirements of pharmaceutical R&D. Suppliers often highlight its storage conditions (typically 2–8°C under inert atmosphere) and shelf life to ensure optimal performance in downstream applications. The compound’s safety data sheet (SDS) provides detailed handling guidelines, emphasizing its compatibility with standard laboratory practices.

In summary, CAS No. 1049677-53-3 represents a pivotal building block in modern organic synthesis, bridging the gap between academic research and industrial drug development. Its structural features, combined with its applicability in cutting-edge methodologies like click chemistry and high-throughput screening, underscore its value as a tool for advancing biomedical science. As the pharmaceutical landscape evolves, TBIPC is poised to remain a focal point for innovation in targeted therapy design.